N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-6-(trifluoromethyl)nicotinamide

• IUPAC Name: N-[2-hydroxy-2-(5-thiophen-3-ylthiophen-2-yl)ethyl]-6-(trifluoromethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C17H13F3N2O2S2/c18-17(19,20)15-4-1-10(7-21-15)16(24)22-8-12(23)14-3-2-13(26-14)11-5-6-25-9-11/h1-7,9,12,23H,8H2,(H,22,24)
• InChI Key: DTBGFEHUQYPIMK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1C(=O)NCC(C2=CC=C(S2)C3=CSC=C3)O)C(F)(F)F
• Molecular Formula: C17H13F3N2O2S2
• Molecular Weight: 398.4 g/mol

Description

N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-6-(trifluoromethyl)nicotinamide, also known as BTF, is a small molecule that has been studied extensively for its potential therapeutic benefits. BTF is a member of the nicotinamide class of compounds, which have been shown to have a wide range of biological activities. In

Mechanism of Action

The mechanism of action of N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-6-(trifluoromethyl)nicotinamide is not fully understood, but it is believed to act through multiple pathways. N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-6-(trifluoromethyl)nicotinamide has been shown to inhibit the activity of the enzyme histone deacetylase (HDAC), which is involved in the regulation of gene expression. N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-6-(trifluoromethyl)nicotinamide has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a key role in energy metabolism and cellular homeostasis.
Biochemical and Physiological Effects:
N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-6-(trifluoromethyl)nicotinamide has been shown to have a wide range of biochemical and physiological effects. In vitro studies have shown that N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-6-(trifluoromethyl)nicotinamide can inhibit the growth of cancer cells and induce apoptosis (programmed cell death). N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-6-(trifluoromethyl)nicotinamide has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes. Additionally, N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-6-(trifluoromethyl)nicotinamide has been shown to have neuroprotective effects in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-6-(trifluoromethyl)nicotinamide has several advantages for lab experiments, including its high purity and stability. N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-6-(trifluoromethyl)nicotinamide is also relatively easy to synthesize, making it a cost-effective candidate for further research. However, one limitation of N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-6-(trifluoromethyl)nicotinamide is its low solubility, which can make it difficult to use in certain experimental conditions.

Future Directions

There are several future directions for research on N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-6-(trifluoromethyl)nicotinamide. One area of interest is the development of N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-6-(trifluoromethyl)nicotinamide-based therapies for cancer and other diseases. Another area of interest is the elucidation of the mechanism of action of N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-6-(trifluoromethyl)nicotinamide, which could lead to the development of more targeted therapies. Additionally, further research is needed to explore the potential side effects and toxicity of N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-6-(trifluoromethyl)nicotinamide in vivo.

Synthesis Methods

The synthesis of N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-6-(trifluoromethyl)nicotinamide involves a multistep process that begins with the reaction of 2,3'-bithiophene with 2-bromoethanol to form the intermediate compound 2-(2-hydroxyethyl)-2,3'-bithiophene. This intermediate is then reacted with 6-trifluoromethylnicotinic acid to form the final product, N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-6-(trifluoromethyl)nicotinamide. The synthesis of N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-6-(trifluoromethyl)nicotinamide has been optimized to produce high yields and purity, making it a viable candidate for further research.

Scientific Research Applications

N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-6-(trifluoromethyl)nicotinamide has been studied extensively for its potential therapeutic benefits in a variety of diseases, including cancer, diabetes, and neurodegenerative disorders. N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-6-(trifluoromethyl)nicotinamide has been shown to have anti-inflammatory, anti-tumor, and anti-diabetic properties, making it a promising candidate for further research in these areas.